Cas no 5742-04-1 ()

• CAS No: 5742-04-1
• MF: C₂₁H₂₄INO₄
• MW: 481.324038505554
• CID: 6687274
• PubChem ID: 73425422
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C21H24NO4.HI/c1-22(2)6-5-12-8-18-21(26-11-25-18)20-14-10-17(24-4)16(23-3)9-13(14)7-15(22)19(12)20;/h8-10,15H,5-7,11H2,1-4H3;1H/q+1;/p-1/t15-;/m0./s1
• InChI Key： NKSAVRPTWQSOOB-RSAXXLAASA-M
• SMILES： [I-].O1COC2C1=C1C3C=C(C(=CC=3C[C@H]3C1=C(C=2)CC[N+]3(C)C)OC)OC

Computed Properties

• Exact Mass: 481.07501g/mol
• Monoisotopic Mass: 481.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines Aporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aporphines